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Compound of Interest

Compound Name: Potassium indigotrisulfonate

Cat. No.: B1211095 Get Quote

An In-depth Technical Guide to Potassium
Indigotrisulfonate
Potassium indigotrisulfonate, also known by synonyms such as 5,5′,7-Indigotrisulfonic acid

tripotassium salt, is a significant chemical compound utilized primarily as a highly reactive

ozone-scavenging reagent.[1][2] This guide serves as a technical resource for researchers,

scientists, and professionals in drug development, detailing its chemical structure, properties,

and relevant experimental applications.

Chemical Structure and Identification
Potassium indigotrisulfonate is a complex organic salt derived from indigo through aromatic

sulfonation. The addition of three sulfonate groups renders the molecule water-soluble. Its

structure is characterized by a central carbon-carbon double bond connecting two indole-based

rings, each substituted with sulfonic acid groups and a ketone functional group. The negative

charges on the sulfonate groups are balanced by three potassium cations.

Key Identifiers:

IUPAC Name: tripotassium (Z)-3,3'-dioxo-1H,1'H,3H,3'H-[2,2'-biindolylidene]-5,5',7-

trisulfonate[3]

CAS Number: 67627-18-3[1]
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Molecular Formula: C₁₆H₇K₃N₂O₁₁S₃[3][4]

Physicochemical Properties
The compound typically appears as a dark blue to purple crystalline powder or chunks.[5] Its

key properties are summarized in the table below, providing essential data for experimental

design and application.

Property Value Reference(s)

Molecular Weight 616.72 g/mol [6]

Appearance
Dark blue crystalline powder or

chunks
[3]

Solubility in Water 0.1%

λmax (in water) 600 nm [1][2]

Molar Extinction Coeff.

≥ 15000 (at 597-603 nm in

0.01 g/L aqueous solution, 1

cm cell)

[3]

Storage Temperature Room temperature

Experimental Protocols
Potassium indigotrisulfonate is prominently used in the colorimetric determination of ozone

in aqueous and atmospheric samples. The protocol leverages the rapid and stoichiometric

reaction between ozone and the indigo dye, which leads to a measurable discoloration.

Protocol: Colorimetric Measurement of Aqueous Ozone
This method is based on the principle that ozone rapidly decolorizes a solution of potassium
indigotrisulfonate. The decrease in absorbance at 600 nm is directly proportional to the ozone

concentration.[7]

Materials:

Potassium indigotrisulfonate reagent
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Spectrophotometer capable of measuring at 600 nm

1-cm cuvettes

Volumetric flasks and pipettes

Ozone-free deionized water

Sample containing ozone

Procedure:

Reagent Preparation: Prepare a stock solution of potassium indigotrisulfonate in ozone-

free deionized water. The precise concentration may be adjusted based on the expected

ozone levels in the sample.

Calibration (Optional but Recommended): To ensure accuracy, a calibration curve can be

generated using standards of known ozone concentration.

Sample Measurement: a. To a known volume of the indigo reagent in a cuvette, add a

specific volume of the ozone-containing sample. b. Mix the solution quickly and thoroughly.

The reaction is nearly instantaneous.[7] c. Immediately measure the absorbance of the

solution at 600 nm.

Calculation: The ozone concentration is determined by the change in absorbance of the

indigo reagent.[7] The stoichiometry of the reaction (1:1 mole ratio) allows for direct

calculation if the molar extinction coefficient of the indigo reagent is known.

Logical and Experimental Workflows
Visualizing the relationships and processes involving potassium indigotrisulfonate can aid in

understanding its application. The following diagrams illustrate its core attributes and a typical

experimental workflow.

Caption: Logical relationships of Potassium Indigotrisulfonate.
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Workflow: Spectrophotometric Ozone Measurement

Start

Prepare Indigo Reagent
(Known Concentration)

Collect Aqueous Sample
(Unknown Ozone Conc.)

Mix Reagent and Sample
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Measure Absorbance
at 600 nm

Calculate Ozone Concentration
(Based on Δ Absorbance)

End

Click to download full resolution via product page

Caption: Workflow for spectrophotometric ozone measurement.

Applications in Research and Development
The primary application for potassium indigotrisulfonate is as a reagent for measuring ozone

concentrations, particularly in water treatment and atmospheric studies.[2] Its rapid and specific

reaction with ozone makes it an invaluable tool for researchers studying oxidation processes,

water disinfection, and environmental chemistry.[7][8] While its direct role in drug development

is limited, its use in diagnostic assay manufacturing and histology highlights its utility in broader

biomedical research fields.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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